N-2,1,3-benzothiadiazol-5-yl-1,3-benzodioxole-5-carboxamide

• IUPAC Name: N-(2,1,3-benzothiadiazol-5-yl)-1,3-benzodioxole-5-carboxamide
• InChI: InChI=1S/C14H9N3O3S/c18-14(8-1-4-12-13(5-8)20-7-19-12)15-9-2-3-10-11(6-9)17-21-16-10/h1-6H,7H2,(H,15,18)
• InChI Key: UZUWOKVIPPJUMN-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C(=O)NC3=CC4=NSN=C4C=C3
• Molecular Formula: C14H9N3O3S
• Molecular Weight: 299.31 g/mol

Description

N-2,1,3-benzothiadiazol-5-yl-1,3-benzodioxole-5-carboxamide, commonly referred to as BTDA, is a heterocyclic organic compound that has been extensively studied for its potential applications in scientific research. This compound possesses unique chemical properties that make it an ideal candidate for a wide range of research applications, including drug discovery, material science, and biotechnology.

Mechanism of Action

The mechanism of action of BTDA is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes involved in cell growth and proliferation. Additionally, BTDA has been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects
BTDA has been shown to have a wide range of biochemical and physiological effects. In addition to its antitumor activity, BTDA has been shown to possess antioxidant properties, which may help protect cells from oxidative stress. Additionally, BTDA has been shown to have anti-inflammatory effects, which may make it a potential candidate for the treatment of inflammatory diseases such as arthritis.

Advantages and Limitations for Lab Experiments

One of the main advantages of BTDA is its versatility, as it can be used in a wide range of research applications. Additionally, BTDA is relatively easy to synthesize and is readily available in large quantities. However, one of the main limitations of BTDA is its potential toxicity, as it has been shown to be cytotoxic at high concentrations.

Future Directions

There are many potential future directions for research on BTDA. One promising area of research is the development of new drugs based on the structure of BTDA. Additionally, BTDA may have potential applications in the field of material science, where it could be used to develop new materials with unique properties. Finally, further research is needed to fully understand the mechanism of action of BTDA and its potential applications in a wide range of scientific fields.

Synthesis Methods

BTDA can be synthesized using a variety of methods, including the condensation of 2-aminobenzothiazole with 2,3-dihydroxybenzoic acid in the presence of a dehydrating agent. Alternatively, it can be synthesized by reacting 2-aminobenzothiazole with 2,3-dihydroxybenzoic acid anhydride in the presence of a catalyst.

Scientific Research Applications

BTDA has been extensively studied for its potential applications in scientific research. One of the most promising areas of research is drug discovery, where BTDA has been shown to exhibit potent antitumor activity against a wide range of cancer cell lines. Additionally, BTDA has been shown to possess antibacterial and antifungal properties, making it a potential candidate for the development of new antibiotics.